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Compound of Interest

Compound Name: Triclocarban-13C6

Cat. No.: B15557566

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Triclocarban-13C6, a crucial analytical standard, and details its application in quantitative
analysis. The information is tailored for researchers, scientists, and professionals in drug
development who require reliable sources for this isotopically labeled compound and a
thorough understanding of its use in experimental settings.

Introduction to Triclocarban-13C6

Triclocarban (TCC) is a broad-spectrum antimicrobial agent that has been widely used in
personal care products.[1][2] Due to its persistence and potential for endocrine disruption, there
Is significant interest in monitoring its levels in environmental and biological matrices.[1][2]
Triclocarban-13C6, an isotopically labeled version of TCC, serves as an ideal internal
standard for quantification studies using mass spectrometry-based methods. Its use allows for
accurate and precise measurement by correcting for variations in sample preparation and
instrument response.[2][3]

Commercial Suppliers of Triclocarban-13C6

Several reputable chemical suppliers offer Triclocarban-13C6 for research and analytical
purposes. The following table summarizes the product specifications from prominent vendors to
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facilitate easy comparison.

. Catalog Product . Concentr Available
Supplier Purity . Solvent .
Number Name ation Sizes
Triclocarba
n (3,4,4-
Cambridge trichlorocar
Isotope CLM-7286-  banilide) Isotopic: 99 o
] 100 pg/mL  Acetonitrile 1.2 mL
Laboratorie 1.2 (4'- atom % 13C
S chlorophen
yl-13Cs,
99%)
MedChem HY- Triclocarba )
>98% Solid 1 mg, 5 mg
Express W585956 n-13C6
Santa Cruz )
_ Triclocarba _
Biotechnol sc-217963 - Solid 1 mg, 5 mg
n-13C6
ogy
ZeptoMetri Triclocarba o
08011181 - 100 pg/mL  Acetonitrile 1 mL
X n-13C6

Note: Purity and other specifications should be confirmed with the supplier for the specific lot
number.

Experimental Protocols: Quantification of
Triclocarban using Isotope Dilution LC-MS/MS

Triclocarban-13C6 is predominantly used as an internal standard in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) methods for the quantification of triclocarban in
various matrices. The general workflow involves sample extraction, spiking with a known
amount of Triclocarban-13C6, chromatographic separation, and detection by mass
spectrometry.
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Analysis of Triclocarban in Environmental Water
Samples

This protocol is adapted from methodologies described for the analysis of emerging
contaminants in water.[3]

3.1.1. Sample Preparation: Solid-Phase Extraction (SPE)
o Sample Collection: Collect water samples in clean glass bottles.

« Internal Standard Spiking: Add a known amount of Triclocarban-13C6 solution to a defined
volume of the water sample (e.g., 100 mL).

» SPE Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Oasis HLB)
with methanol followed by deionized water.

o Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a
controlled flow rate.

e Washing: Wash the cartridge with deionized water to remove interfering salts and polar
impurities.

o Elution: Elute the retained analytes (triclocarban and Triclocarban-13C6) with a suitable
organic solvent, such as methanol or acetonitrile.

o Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute in a small volume of the initial mobile phase.

3.1.2. LC-MS/MS Analysis
e Liquid Chromatography (LC):

o Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um particle size) is
commonly used.

o Mobile Phase A: Water with 0.1% formic acid.

o Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.
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o Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping
up to a high percentage of mobile phase B to elute the analytes.

o Flow Rate: 0.2 - 0.4 mL/min.
o Injection Volume: 5 - 20 pL.
e Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in negative ion mode is typically used for
triclocarban analysis.[3]

o Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion
transitions for both triclocarban and Triclocarban-13C6.

= Triclocarban:m/z 315 - 160
= Triclocarban-13C6:m/z 321 - 166

o Instrument Parameters: Optimize cone voltage, collision energy, and other instrument-
specific parameters to achieve maximum sensitivity.

3.1.3. Quantification

The concentration of triclocarban in the original sample is calculated by comparing the peak
area ratio of the native triclocarban to the Triclocarban-13C6 internal standard against a
calibration curve prepared with known concentrations of triclocarban and a constant
concentration of the internal standard.

Analysis of Triclocarban in Biological Matrices (e.g.,
Soil, Biosolids)

This protocol is based on established methods for the analysis of antimicrobials in solid
environmental samples.[2]

3.2.1. Sample Preparation: Pressurized Liquid Extraction (PLE)
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o Sample Homogenization: Homogenize the solid sample (e.qg., soil, biosolids) to ensure

uniformity.

« Internal Standard Spiking: Spike a known weight of the homogenized sample with a precise

amount of Triclocarban-13C6.

o PLE Extraction: Mix the spiked sample with a dispersing agent (e.g., diatomaceous earth)

and pack it into a PLE cell. Extract the sample using an appropriate solvent (e.g.,

acetone:water mixture) at elevated temperature and pressure.

e Solvent Evaporation and Reconstitution: Collect the extract, evaporate the solvent, and

reconstitute the residue in a suitable solvent for cleanup.

3.2.2. Sample Cleanup (if necessary)

For complex matrices, a cleanup step using solid-phase extraction (as described in 3.1.1) may

be necessary to remove interferences.

3.2.3. LC-MS/MS Analysis and Quantification

The LC-MS/MS analysis and quantification are performed as described in sections 3.1.2 and

3.1.3.

Visualizations

The following diagrams illustrate the experimental workflows described in this guide.
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Caption: Workflow for Triclocarban analysis in water samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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